Cas no 143739-81-5 (1-Azabicyclo[2.2.1]heptane-3-carboxylicacid, 3-hydroxy-, endo- (9CI))

• Product name: 1-Azabicyclo[2.2.1]heptane-3-carboxylicacid, 3-hydroxy-, endo- (9CI)
• CAS No: 143739-81-5
• MF: C₈H₁₈N₂
• MW: 142.24192
• CID: 108482
• PubChem ID: 53417029

1-Azabicyclo[2.2.1]heptane-3-carboxylicacid, 3-hydroxy-, endo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptane-3-carboxylicacid, 3-hydroxy-, endo- (9CI)
• 2-Ethyl-2,6-dimethylpiperazine
• 2-Ethyl-2,6-dimethyl-piperazine
• 143739-81-5
• DTXSID90697221

• Inchi： InChI=1S/C8H18N2/c1-4-8(3)6-9-5-7(2)10-8/h7,9-10H,4-6H2,1-3H3
• InChI Key： QWYAKSBEBDNWID-UHFFFAOYSA-N
• SMILES： CC1CNCC(C)(CC)N1

Computed Properties

• Exact Mass: 142.14714
• Monoisotopic Mass: 142.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Tautomer Count: nothing
• Topological Polar Surface Area: 24.1A^2

Experimental Properties

• PSA: 24.06